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Compound of Interest

Compound Name: Cycloshizukaol A

Cat. No.: B1159935

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cycloshizukaol A is a naturally occurring sesquiterpenoid dimer isolated from the roots of
Chloranthus serratus.[1] It possesses a unique and complex heptacyclic structure
characterized by a C2 symmetry and a central cyclododecatetraene ring. As a member of the
lindenane class of sesquiterpenoids, Cycloshizukaol A has drawn interest for its intricate
molecular architecture and potential biological activities. This document provides a detailed
overview of its known physical and chemical properties, alongside experimental methodologies
for its study.

Chemical and Physical Properties

Cycloshizukaol A is a diester with the molecular formula C32Hz60s.[2] Its structure and
properties have been primarily elucidated through spectroscopic methods. While some physical
properties have been determined, comprehensive experimental data remains limited in publicly
accessible literature.

General Properties
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Property Value Source

Molecular Formula C32H360s [2]

Molecular Weight 548.6 g/mol [2]
dimethyl

(2R,5S,7R,8S,12R,15S5,17R,1
8S,19R,24R)-19,24-dihydroxy-
2,8,12,18-tetramethyl-20,23-

IUPAC Name ) [2]
dioxoheptacyclo[12.6.2.28,11,04
,2.0°,7.015,17,018 22]tetracosa-
1(21),4(9),10,14(22)-tetraene-
2,12-dicarboxylate

Appearance Powder Pharmaffiliates

Storage Temperature 2-8°C Pharmaffiliates

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of
Cycloshizukaol A. The following are key spectral characteristics reported in the literature.

Spectroscopic Technique Key Features

1H NMR Data not fully available in searched resources.
13C NMR Data not fully available in searched resources.
Infrared (IR) Spectroscopy Data not fully available in searched resources.
Mass Spectrometry (MS) Exact Mass: 548.24101810 Da

Experimental Protocols
Isolation of Cycloshizukaol A

The isolation of Cycloshizukaol A was first reported by Kawabata et al. from the roots of
Chloranthus serratus. While the full, detailed protocol from the original publication is not widely
available, a general workflow for the isolation of sesquiterpenoids from plant material is
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outlined below. This should be adapted and optimized based on the specific source material
and target compound.

Dried and Powdered Roots of
Chloranthus serratus

Solvent Extraction
(e.g., with Methanol or Ethanol)
Giltration and ConcentratiorD
Solvent-Solvent Partitioning
(e.g., Hexane, Ethyl Acetate, Water)
(Ethyl Acetate FractiorD

Column Chromatography
(Silica Gel)

Elution with Solvent Gradient
(e.g., Hexane-Ethyl Acetate)
Further Purification
(e.g., HPLC)

Pure Cycloshizukaol A
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A generalized workflow for the isolation of Cycloshizukaol A.

Cytotoxicity Assessment using MTT Assay

The cytotoxic effects of Cycloshizukaol A on various cancer cell lines have been evaluated
using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. This
colorimetric assay measures the metabolic activity of cells, which is indicative of cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT
to purple formazan crystals. The amount of formazan produced is proportional to the number of
living cells and can be quantified spectrophotometrically after solubilization.

Experimental Protocol:

o Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to
adhere overnight.

o Compound Treatment: Treat the cells with various concentrations of Cycloshizukaol A and
a vehicle control.

 Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a
humidified CO2 incubator.

o MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for
formazan crystal formation.

e Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to
dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm
using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the 1Cso value (the concentration of the compound that inhibits cell growth by
50%).
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Workflow of the MTT assay for cytotoxicity evaluation.

Biological Activity
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Preliminary studies have investigated the cytotoxic potential of Cycloshizukaol A against
several human cancer cell lines.

Cell Line Cancer Type ICs0 (UM)
A549 Lung Carcinoma >10
HL-60 Promyelocytic Leukemia >10
PANC-1 Pancreatic Carcinoma >10

These results indicate that Cycloshizukaol A exhibits low cytotoxicity against these cell lines
under the tested conditions. Further research is required to explore its potential activity in other
biological assays and to understand its mechanism of action.

Signaling Pathways and Mechanism of Action

The specific signaling pathways modulated by Cycloshizukaol A have not yet been
elucidated. Given its classification as a sesquiterpenoid dimer, a class of compounds known for
a wide range of biological activities, further investigation into its molecular targets is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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